Cas no 1505334-50-8 (5-(4-Methylphenyl)piperazin-2-one)

• Product Name: 5-(4-Methylphenyl)piperazin-2-one
• CAS No: 1505334-50-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5699818
• PubChem ID: 83697705
• Update Time: 2025-11-07

5-(4-Methylphenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-METHYLPHENYL)PIPERAZIN-2-ONE
• 1505334-50-8
• EN300-737154
• 5-p-tolylpiperazin-2-one
• 2-Piperazinone, 5-(4-methylphenyl)-
• 5-(4-Methylphenyl)piperazin-2-one

• Inchi： 1S/C11H14N2O/c1-8-2-4-9(5-3-8)10-6-13-11(14)7-12-10/h2-5,10,12H,6-7H2,1H3,(H,13,14)
• InChI Key： VXDSMQBGOCYBOG-UHFFFAOYSA-N
• SMILES： O=C1CNC(C2C=CC(C)=CC=2)CN1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 409.5±45.0 °C(Predicted)
• pka: 15.12±0.40(Predicted)

Additional information on 5-(4-Methylphenyl)piperazin-2-one

Introduction to 5-(4-Methylphenyl)piperazin-2-one (CAS No. 1505334-50-8)

5-(4-Methylphenyl)piperazin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1505334-50-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the piperazine class, characterized by its unique structural framework that combines a six-membered aromatic ring with a nitrogen-containing piperazine moiety. The presence of a methyl substituent at the para position of the phenyl ring and a carbonyl group at the second position of the piperazine ring contributes to its distinct chemical properties and potential biological activities.

The synthesis and exploration of 5-(4-Methylphenyl)piperazin-2-one have garnered attention due to its structural similarity to various pharmacologically active agents. The compound’s molecular structure suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery and development. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound, further highlighting its significance in medicinal chemistry.

In the context of contemporary pharmaceutical research, 5-(4-Methylphenyl)piperazin-2-one has been investigated for its potential role in addressing neurological and psychiatric disorders. The piperazine moiety is well-known for its ability to modulate neurotransmitter systems, particularly those involving serotonin, dopamine, and norepinephrine. The methylphenyl substituent may enhance lipophilicity, influencing membrane permeability and metabolic stability, which are critical factors in drug design. These properties make 5-(4-Methylphenyl)piperazin-2-one a promising candidate for further exploration in the development of novel therapeutics.

Recent studies have demonstrated the compound’s efficacy in preclinical models as a potential treatment for conditions such as depression, anxiety, and cognitive disorders. Researchers have leveraged high-throughput screening techniques to identify derivatives of 5-(4-Methylphenyl)piperazin-2-one that exhibit enhanced pharmacological profiles. These derivatives may offer improved selectivity, reduced side effects, and better patient compliance compared to existing treatments. The integration of machine learning algorithms has accelerated the process of identifying promising candidates for further clinical investigation.

The chemical properties of 5-(4-Methylphenyl)piperazin-2-one also make it an interesting subject for studying drug metabolism and pharmacokinetics. The presence of both aromatic and heterocyclic components suggests potential interactions with cytochrome P450 enzymes, which play a crucial role in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound’s metabolic pathways and degradation products.

Moreover, the synthesis of 5-(4-Methylphenyl)piperazin-2-one has been optimized using green chemistry principles to enhance sustainability and reduce environmental impact. Researchers have explored catalytic methods that minimize waste generation and energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices. The development of efficient synthetic routes not only improves cost-effectiveness but also supports the scalability required for large-scale production.

In conclusion, 5-(4-Methylphenyl)piperazin-2-one (CAS No. 1505334-50-8) represents a compelling area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies are focused on elucidating its mechanism of action, optimizing synthetic methodologies, and exploring its applications in treating neurological and psychiatric disorders. As research continues to evolve, this compound is poised to contribute significantly to advancements in medicinal chemistry and drug development.